Cas no 1704962-84-4 ((3R)-3-{(benzyloxy)carbonylamino}-3-(2-methylpyrimidin-4-yl)propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-(2-methylpyrimidin-4-yl)propanoic acid
• CAS No: 1704962-84-4
• Molecular Formula: C₁₆H₁₇N₃O₄
• Molecular Weight: 315.323883771896
• CID: 6245816
• PubChem ID: 103841385

(3R)-3-{(benzyloxy)carbonylamino}-3-(2-methylpyrimidin-4-yl)propanoic acid Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-(2-methylpyrimidin-4-yl)propanoic acid
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(2-methylpyrimidin-4-yl)propanoic acid
• EN300-1284221
• 1704962-84-4

• InChIKey： DPUXNLUTEBCPPU-CQSZACIVSA-N
• Inchi： 1S/C16H17N3O4/c1-11-17-8-7-13(18-11)14(9-15(20)21)19-16(22)23-10-12-5-3-2-4-6-12/h2-8,14H,9-10H2,1H3,(H,19,22)(H,20,21)/t14-/m1/s1
• SMILES： O(CC1C=CC=CC=1)C(N[C@@H](C1C=CN=C(C)N=1)CC(=O)O)=O

Computed Properties

• Exact Mass: 315.12190603g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 315.12190603g/mol
• Heavy Atom Count: 23
• Complexity: 399
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls